Cas no 510756-05-5 (N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide)

• Product Name: N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide
• CAS No: 510756-05-5
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 5015706
• Update Time: 2025-08-04

N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide Chemical and Physical Properties

Names and Identifiers

• SMR000074170
• N-[3-(4-morpholinyl)propyl]-1-phenylcyclopentanecarboxamide
• MLS000048963
• MLS003906324
• HMS2175K08
• N-(3-MORPHOLIN-4-YLPROPYL)(PHENYLCYCLOPENTYL)FORMAMIDE
• STK722679
• ST4076770
• N-(3-morpholin-4-ylpropyl)(phenylcyclopentyl)carboxamide
• N-[3-(morpholin-4-yl)propyl]-1-phenylcyclopentanecarboxamide
• N~1~-(3-morpholinopropyl)-1-phenyl-1-cyclopentanecarboxamide
• 1-Phenylcyclopentanecarboxylic acid (3-morph
• N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide

• Inchi： 1S/C19H28N2O2/c22-18(20-11-6-12-21-13-15-23-16-14-21)19(9-4-5-10-19)17-7-2-1-3-8-17/h1-3,7-8H,4-6,9-16H2,(H,20,22)
• InChI Key： ABOFCGCQPZAOEY-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCCC1)NCCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6

Additional information on N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide

Comprehensive Overview of N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide (CAS No. 510756-05-5)

N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide (CAS No. 510756-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a morpholine ring, a phenylcyclopentyl group, and a formamide moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural complexity and functional diversity.

The compound's CAS No. 510756-05-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its morpholine component is known for enhancing solubility and bioavailability, a feature highly sought after in modern drug design. Meanwhile, the phenylcyclopentyl group contributes to its lipophilicity, which can influence membrane permeability and target binding. These attributes make N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for highly functionalized formamides has surged, driven by their role in synthesizing bioactive molecules. Users frequently search for terms like "morpholine derivatives in drug discovery" or "phenylcyclopentyl formamide applications," reflecting the growing interest in this niche. The compound's potential as a kinase inhibitor scaffold or GPCR modulator aligns with trending topics in precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 510756-05-5 exemplifies advancements in amide bond formation techniques. Innovations such as flow chemistry and catalytic amidation have streamlined its production, addressing common challenges like yield optimization and purity control. These developments resonate with industry searches for "green synthesis of morpholine compounds" and "scalable amide coupling methods."

Quality assurance is paramount for N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide, with analytical techniques like HPLC and NMR ensuring batch consistency. Researchers often inquire about "stability studies of formamide derivatives" or "analytical protocols for CAS 510756-05-5," underscoring the need for reliable characterization data. Proper storage conditions—typically under inert atmospheres at controlled temperatures—are also frequently discussed in user forums.

The compound's relevance extends to neuropharmacology and oncology research, where its structural motifs appear in investigational drugs. For instance, the morpholine ring is a common feature in FDA-approved therapeutics, fueling queries like "morpholine-based CNS drugs" or "phenylcyclopentyl moieties in cancer targets." Such intersections with hot research areas enhance its profile in scientific literature.

Regulatory landscapes for CAS No. 510756-05-5 emphasize compliance with REACH and ICH guidelines, topics often searched alongside "GMP synthesis of specialized amides." Suppliers must provide detailed documentation, including Certificates of Analysis (CoA) and Safety Data Sheets (SDS), to meet global standards—a point of interest for procurement specialists.

In summary, N-(3-Morpholin-4-ylpropyl)(phenylcyclopentyl)formamide represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted chemistry addresses pressing needs in drug development, while its CAS No. 510756-05-5 ensures traceability across supply chains. As research progresses, this compound will likely remain pivotal in answering user queries about next-generation pharmacophores and tailored molecular architectures.